Cas no 1261899-71-1 (5-Fluoro-3-(3-nitrophenyl)benzoic acid)

• Product Name: 5-Fluoro-3-(3-nitrophenyl)benzoic acid
• CAS No: 1261899-71-1
• MF: C₁₃H₈FNO₄
• MW: 261.205327033997
• MDL: MFCD18320436
• CID: 2762168
• PubChem ID: 53226339
• Update Time: 2025-04-21

5-Fluoro-3-(3-nitrophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18320436
• DTXSID90690050
• 1261899-71-1
• 5-FLUORO-3-(3-NITROPHENYL)BENZOIC ACID
• 5-Fluoro-3-(3-nitrophenyl)benzoic acid, 95%
• 5-Fluoro-3'-nitro[1,1'-biphenyl]-3-carboxylic acid
• 5-Fluoro-3-(3-nitrophenyl)benzoic acid

• MDL： MFCD18320436
• Inchi： 1S/C13H8FNO4/c14-11-5-9(4-10(6-11)13(16)17)8-2-1-3-12(7-8)15(18)19/h1-7H,(H,16,17)
• InChI Key： WEZUTTULTZMUEN-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 261.04373590Da
• Monoisotopic Mass: 261.04373590Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.1Ų